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Compound of Interest

Compound Name: 5-(Dimethylamino)pentanenitrile

CAS No.: 3209-45-8

Cat. No.: B2648973

Get Quote

Executive Summary & Core Directive
Do not treat this substance as generic organic waste. 5-(Dimethylamino)pentanenitrile
(Structure:

) possesses a "dual-threat" functionality: a basic tertiary amine and a potentially labile nitrile
group.[1]

The Golden Rule of Disposal for this Compound:

Total Destruction via High-Temperature Incineration. Never attempt in-lab chemical

neutralization (hydrolysis) as a disposal method. The risk of evolving ammonia gas (basic

hydrolysis) or volatile cyanide species (acidic conditions/combustion) outweighs the benefit of

volume reduction.
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Hazard Characterization & Chemical Logic
To dispose of this chemical safely, you must understand the causality of its hazards. It is not

merely "toxic"; it is chemically reactive in ways that complicate waste streams.

The Dual-Functionality Risk
Functional Group Chemical Behavior Disposal Risk

Tertiary Amine
Basic/Nucleophilic. Readily

accepts protons; can act as a

catalyst for other reactions.[1]

Exotherm Risk: Mixing with

acidic waste streams will

generate immediate heat

(protonation), potentially

pressurizing waste drums.

Nitrile

Metabolic Toxin. Stable in

dilute acid/base, but releases

or

upon combustion.[1]

Toxic Off-gassing: Incomplete

combustion releases hydrogen

cyanide. Must be sent to a

facility with an afterburner and

scrubber system.

Physical Properties Critical for Logistics
Physical State: Liquid (Colorless to pale yellow).

Flash Point: ~90–100°C (Estimated based on homologs). Classified as Combustible.

Water Solubility: Moderate to High (due to the amine). Do not discharge to sewer.[2]

Operational Disposal Workflows
Decision Logic & Segregation
The following diagram outlines the critical decision path for categorizing this waste.
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Waste Source: 
5-(Dimethylamino)pentanenitrile

State Assessment:
Pure vs. Mixture

Stream A: Pure/High Concentration
(>10%)

Pure

Stream B: Dilute Mixture
(<10% in Solvent)

Dilute

Pack in Amber Glass or HDPE
Segregate from Acids/Oxidizers

Label: 'Toxic, Combustible'
RCRA: D001 (Ignitable) / Toxic

FINAL DISPOSAL:
High-Temp Incineration

(Fuel Blending)

Check Compatibility:
Is the solvent Halogenated?

Non-Halogenated Solvent
(e.g., MeOH, Toluene)

No

Halogenated Solvent
(e.g., DCM, Chloroform)

Yes

Waste Stream C:
Flammable Organic Waste

Waste Stream D:
Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Decision matrix for segregating aminonitrile waste streams to ensure compatibility

with incineration protocols.
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Detailed Protocols
Scenario A: Disposal of Pure Reagent or Concentrated Mother
Liquor
Applicability: Expired shelf stock or post-reaction crude oil.

Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal

containers due to potential amine corrosion over long storage.

Stabilization: If the material is old, verify no peroxides are present (unlikely for this structure,

but standard for aged organics). No chemical stabilization is required.[2]

Labeling:

Primary Name: 5-(Dimethylamino)pentanenitrile.[3]

Hazard Warnings: "TOXIC," "COMBUSTIBLE," "IRRITANT."

NFPA Rating (Est): Health: 2, Flammability: 2, Reactivity: 0.

Storage: Store in the "Organic Bases" or "Flammables" cabinet until pickup. NEVER store in

the same secondary containment as acids (e.g., HCl, H2SO4) or oxidizers.

Scenario B: Disposal of Dilute Waste (HPLC Effluent/Wash Solvents)
Applicability: Material dissolved in Methanol, Acetonitrile, or DCM.

Segregation:

If solvent is Non-Halogenated (MeOH, EtOH): Combine with standard "Organic Solvents -

Non-Halogenated" waste.

If solvent is Halogenated (DCM): Combine with "Organic Solvents - Halogenated" waste.

pH Check (Crucial): Before adding to a communal drum, check the pH of your solution.

Why? If you acidified the solution during workup, the amine is protonated.[4] If you add

this to a basic waste drum, it may generate heat. If the solution is strongly basic, adding it
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to an acidic waste drum will cause an exotherm.

Action: Adjust pH to neutral (pH 6-8) if adding to a sensitive mixed stream, or verify the

drum is compatible with bases.

Scenario C: Spill Cleanup
Applicability: Benchtop spills.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety glasses. Use a respirator

if ventilation is poor.[2]

Absorbent: Use vermiculite, sand, or a commercial "Organic" spill pad.

Avoid: Paper towels (surface area increases flammability risk) unless immediately sealed

in a jar.

Cleanup:

Cover spill with absorbent.[5]

Scoop into a wide-mouth jar.

Wipe area with weak acetic acid (vinegar) to neutralize trace amines, followed by soap

and water.

Disposal: Label the jar as "Solid Debris contaminated with 5-
(Dimethylamino)pentanenitrile" and process as hazardous solid waste.

Regulatory & Compliance Context (USA/Global)
RCRA Classification (USA)
While 5-(Dimethylamino)pentanenitrile is not explicitly "P-Listed" or "U-Listed" by specific

CAS number in 40 CFR 261.33, it is regulated by Characteristic:

Ignitability (D001): If the waste mixture has a flash point < 60°C (common if mixed with

solvents).
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Toxicity: Due to the nitrile functionality, it must be treated as toxic.

Transport (DOT/IATA)
When preparing for pickup by a waste contractor (e.g., Veolia, Clean Harbors):

Proper Shipping Name: Nitriles, liquid, toxic, n.o.s. (or Flammable liquids, toxic, n.o.s.

depending on flashpoint).

UN Number: Likely UN 3276 (Nitriles, liquid, toxic, n.o.s.) or UN 1992.

Packing Group: III (Low danger) or II (Medium danger) depending on specific concentration

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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